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An In-depth Examination of the Environmental Fate and Persistence of a Common Plasticizer

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethylene glycol dibenzoate (DEGD), a widely utilized plasticizer, is subject to various
environmental transformation and transport processes upon its release into the ecosystem.
This technical guide provides a comprehensive analysis of the environmental fate and
persistence of DEGD, focusing on its biodegradation, hydrolysis, atmospheric
photodegradation, and bioaccumulation potential. Through a synthesis of available scientific
data, this document outlines the key degradation pathways, summarizes quantitative data in
structured tables for comparative analysis, and provides detailed experimental methodologies
for the pivotal studies cited. Furthermore, this guide employs visualizations to elucidate
complex experimental workflows and degradation pathways, offering a clear and in-depth
understanding of the environmental behavior of diethylene glycol dibenzoate.

Introduction

Diethylene glycol dibenzoate (CAS No. 120-55-8) is a high-molecular-weight ortho-phthalate
alternative plasticizer used in a diverse range of applications, including adhesives, sealants,
coatings, and polyvinyl chloride (PVC) formulations. Its primary function is to enhance the
flexibility and durability of polymeric materials.[1] The widespread use of DEGD necessitates a
thorough understanding of its behavior and longevity in the environment to accurately assess

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b031904?utm_src=pdf-interest
https://www.benchchem.com/product/b031904?utm_src=pdf-body
https://www.benchchem.com/product/b031904?utm_src=pdf-body
https://www.benchchem.com/product/b031904?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Di-O-benzoyldiethylene-glycol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

its potential ecological impact. This whitepaper consolidates current knowledge on the key
processes governing the environmental fate of DEGD.

Physicochemical Properties

A substance's environmental fate is significantly influenced by its inherent physicochemical
properties. Key properties of diethylene glycol dibenzoate are summarized in the table below.

Property Value Reference
Molecular Formula C18H180s5 [1]
Molecular Weight 314.33 g/mol [1]

Colorless to pale yellow
Appearance ] o [2]
viscous liquid

Water Solubility Miscible (low solubility) [2]

0.09 mm Hg at 25 °C
Vapor Pressure , [3]
(estimated)

Log Kow (octanol-water )
N o 3.04 (estimated) [3]
partition coefficient)

Environmental Fate and Persistence

The environmental persistence of diethylene glycol dibenzoate is determined by its
susceptibility to various degradation mechanisms, including biodegradation, hydrolysis, and
photodegradation, as well as its potential to bioaccumulate in organisms.

Biodegradation

Biodegradation is a critical process for the removal of organic chemicals from the environment.
Studies have shown that diethylene glycol dibenzoate is susceptible to microbial degradation
under both aerobic and anaerobic conditions.

Under aerobic conditions, DEGD is considered to be readily biodegradable. A study following
the OECD Guideline 301B (CO2 Evolution Test) demonstrated 93% degradation of DEGD over
29 days.[4] Another study, an inherent biodegradability test (Zahn-Wellens/EMPA Test, OECD
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Guideline 302B), showed 71% degradation based on Dissolved Organic Carbon (DOC)
removal after 35 days.[5]

The initial step in the biodegradation of DEGD is the hydrolysis of one of the ester bonds,
yielding benzoic acid and diethylene glycol monobenzoate (DEGM). The subsequent
biodegradation of DEGM is slower due to the presence of a stable ether linkage, which can
lead to its temporary accumulation in the environment.[6]

Table 1: Summary of Aerobic Biodegradation Studies of Diethylene Glycol Dibenzoate

Test Inoculum Test Degradatio .
o ] Conclusion Reference
Guideline Source Duration n
OECD 301B _
] Readily
(CO: Activated )
) 29 days 93% biodegradabl [4]
Evolution Sludge
e
Test)
OECD 302B _
Activated Inherently
(zahn- 71% (DOC _
Sludge (pre- 35 days biodegradabl [5]
Wellens/EMP removal)
adapted) e
A Test)
Not readily
biodegradabl
Closed Bottle - o
Test Not specified 5 days 32% of COD e in this [3]
es
screening
test

Diethylene glycol dibenzoate is also subject to degradation under anaerobic conditions. In a
biogas production test, DEGD was considered ultimately biodegradable, with a 70% level of
biodegradation achieved by day 60, based on the measurement of biogas and dissolved
inorganic carbon.[3]

Table 2: Summary of Anaerobic Biodegradation Study of Diethylene Glycol Dibenzoate
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Inoculum Test Degradatio .

Test Type . Conclusion Reference
Source Duration n

Biogas Ultimately

Production Not specified 60 days 70% biodegradabl [3]

Test e

Studies utilizing the bacterium Rhodococcus rhodochrous have elucidated the initial steps of
DEGD biodegradation. The process begins with the enzymatic hydrolysis of an ester linkage to
produce benzoic acid and diethylene glycol monobenzoate. The persistence of the
monobenzoate is attributed to the ether bond, which hinders further rapid degradation.

Initial steps in the microbial degradation of Diethylene Glycol Dibenzoate.

Hydrolysis

Hydrolysis is an abiotic degradation process that can contribute to the breakdown of chemicals
in aquatic environments. The rate of hydrolysis is pH-dependent. For diethylene glycol
dibenzoate, the estimated base-catalyzed hydrolysis half-life is 49 days at a pH of 8 and
extends to 1.3 years at a neutral pH of 7.[3]

Table 3: Estimated Hydrolysis Half-life of Diethylene Glycol Dibenzoate

pH Half-life Reference

7 1.3 years [3]

8 49 days [3]
Photodegradation

In the atmosphere, chemical compounds can be degraded by reacting with photochemically
produced hydroxyl radicals. Based on an estimated vapor pressure of 0.09 mm Hg at 25 °C,
diethylene glycol dibenzoate is expected to exist predominantly in the vapor phase in the
atmosphere.[3] The atmospheric half-life of vapor-phase DEGD is estimated to be
approximately 20 hours, indicating that it is relatively non-persistent in the air.[3][7]
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Bioaccumulation

Bioaccumulation refers to the process by which a chemical substance is absorbed by an
organism from its surrounding environment through all routes of exposure. The potential for
bioaccumulation is often estimated using the bioconcentration factor (BCF), which is the ratio of
the chemical concentration in an organism to the concentration in the surrounding water at
steady state.

For diethylene glycol dibenzoate, an estimated BCF value of 120 has been calculated.[3]
According to standard classification schemes, a BCF value in this range suggests a high
potential for bioconcentration in aquatic organisms.

Experimental Protocols

To ensure the reliability and comparability of environmental fate data, standardized
experimental protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD), are employed.

Aerobic Biodegradation (OECD 301B)

The ready biodegradability of diethylene glycol dibenzoate was assessed using the CO:2
Evolution Test (OECD Guideline 301B).

e Principle: A solution or suspension of the test substance in a mineral medium is inoculated
and incubated under aerobic conditions in the dark or in diffuse light. The amount of carbon
dioxide evolved from the biodegradation of the test substance is measured and is expressed
as a percentage of the theoretical amount of CO2 (ThCOz2) that could be produced from all
the carbon in the test substance.

e Inoculum: Activated sludge from a domestic wastewater treatment plant is typically used.

o Test Substance Concentration: A concentration of the test substance equivalent to 10 to 20
mg of total organic carbon (TOC) per liter is recommended.

e Duration: The test is typically run for 28 days.

e Analysis: The evolved CO: is trapped in a suitable absorbent (e.g., barium hydroxide or
sodium hydroxide solution) and is quantified by titration, or it can be measured directly using
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an infrared CO:z analyzer.

o Pass Level: A substance is considered readily biodegradable if it reaches 60% of its
theoretical CO:z evolution within a 10-day window during the 28-day test period.

Workflow for the OECD 301B Biodegradability Test.

Hydrolysis as a Function of pH (OECD 111)

The rate of hydrolysis of diethylene glycol dibenzoate can be determined following the OECD
Guideline 111.

e Principle: The test substance is dissolved in sterile aqueous buffer solutions of different pH
values (typically 4, 7, and 9) and incubated at a constant temperature in the dark. The
concentration of the test substance is determined at various time intervals to calculate the
rate of hydrolysis.

e Test Substance Concentration: The concentration should not exceed 0.01 M or half the
saturation concentration.

o Temperature: A preliminary test is often conducted at an elevated temperature (e.g., 50 °C)
to estimate the rate of hydrolysis. Definitive tests are then performed at environmentally
relevant temperatures.

o Duration: The test is continued until at least 90% of the substance has hydrolyzed or for a
maximum of 30 days.

e Analysis: The concentration of the test substance and its hydrolysis products are typically
analyzed using a suitable chromatographic method such as High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography (GC).

Bioaccumulation in Fish (OECD 305)

The bioconcentration potential of diethylene glycol dibenzoate in fish can be assessed using
the OECD Guideline 305.

e Principle: Fish are exposed to the test substance at a constant concentration in water under
flow-through conditions for a specific period (uptake phase), followed by a period in clean
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water to measure the elimination of the substance (depuration phase).

o Test Organism: A species for which there is good background knowledge on its physiology
and husbandry, such as the Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus
mykiss), is used.

o Exposure: The test consists of an uptake phase (typically 28 days) and a depuration phase.

e Analysis: The concentration of the test substance in the fish tissue and in the water is
measured at regular intervals during both phases.

o Endpoint: The bioconcentration factor (BCF) is calculated as the ratio of the concentration of
the test substance in the fish to its concentration in the water at steady state.

Conclusion

Diethylene glycol dibenzoate demonstrates a multifaceted environmental fate profile. It is
readily biodegradable under aerobic conditions and ultimately biodegradable under anaerobic
conditions, with the primary degradation pathway initiated by ester hydrolysis. The resulting
metabolite, diethylene glycol monobenzoate, exhibits greater persistence due to its ether
linkage. The abiotic degradation of DEGD is primarily driven by atmospheric photodegradation,
with a relatively short half-life in the air. Hydrolysis is a slower process, particularly at neutral
pH. The estimated bioconcentration factor suggests a potential for bioaccumulation in aquatic
organisms, which warrants further investigation through experimental studies. This
comprehensive understanding of the environmental fate and persistence of diethylene glycol
dibenzoate is crucial for conducting robust environmental risk assessments and for informing
the development of more sustainable alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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